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Compound Name: Gold(III) oxide

Cat. No.: B073181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role and application of

gold(III) oxide (Au₂O₃) species in the catalytic oxidation of carbon monoxide (CO) at low

temperatures. While unsupported Au₂O₃ is not commonly employed as the primary catalyst, the

presence of Au³⁺ or gold oxide species on various supports is crucial for high catalytic activity.

This document details the preparation of supported gold catalysts rich in gold oxide species,

their performance in CO oxidation, and the underlying reaction mechanisms.

Introduction to Gold Oxide in CO Oxidation
Gold, traditionally considered inert, exhibits remarkable catalytic activity when dispersed as

nanoparticles on metal oxide supports.[1] For low-temperature CO oxidation, a reaction critical

for applications such as automotive exhaust purification and gas masks, the oxidation state of

gold plays a pivotal role.[2] As-prepared supported gold catalysts often contain Au(III) species,

which are precursors to the active sites.[3] The interaction between these gold oxide species

and the support material is a key factor in determining the catalyst's activity and stability.[4]

Catalyst Performance Data
The catalytic performance of supported gold catalysts is highly dependent on the preparation

method, the choice of support, and the resulting gold particle size and oxidation state. The

following tables summarize quantitative data from studies on catalysts where gold oxide

species are present and influential.
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Table 1: Performance of Au/γ-Al₂O₃ Catalysts in CO Oxidation

Catalyst
Au Loading
(wt%)

Calcination
Temp. (°C)

T₅₀ (°C)¹ T₁₀₀ (°C)² Reference

Au/γ-Al₂O₃-

nanorod
0.5 300 ~150 175 [5]

Au/γ-Al₂O₃-

commercial
0.5 300 ~275 350 [5]

Au/γ-Al₂O₃-

nanorod
0.5 700 ~250 300 [5]

Au/γ-Al₂O₃-

commercial
0.5 700 ~350 400 [5]

¹ T₅₀: Temperature at which 50% CO conversion is achieved. ² T₁₀₀: Temperature at which

100% CO conversion is achieved.

Table 2: Performance of Au/FeOx Catalysts in CO Oxidation

Catalyst (1
wt% Au)

Support
Synthesis pH

T₉₀ (°C)³
Stable CO
Conversion at
30°C (after 6h)

Reference

Au/Fe_OH 6.7 62 11% [4]

Au/Fe_OH 8.2 - 20% [4]

Au/Fe_OH 9.7 - 41% [4]

Au/Fe_OH 11.2 25 53% [4]

³ T₉₀: Temperature at which 90% CO conversion is achieved.
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The following protocols describe common methods for synthesizing supported gold catalysts

where gold oxide species are formed in situ.

Protocol 1: Deposition-Precipitation Method for Au/FeOx Catalyst[4]

This method is widely used to obtain highly dispersed gold nanoparticles with a strong

interaction with the support.

Support Preparation: Prepare iron oxide supports by precipitation from an iron nitrate

solution at varying pH values (e.g., 6.7, 8.2, 9.7, 11.2) using a precipitating agent like NaOH.

Wash and dry the resulting iron hydroxide.

Gold Deposition: Disperse the iron oxide support in deionized water. Heat the suspension to

70°C and add a solution of HAuCl₄. Adjust the pH to a constant value (e.g., 7) with NaOH

solution and age for 1 hour with stirring.

Washing: Filter the catalyst precursor and wash thoroughly with hot deionized water until no

chloride ions are detected (tested with AgNO₃ solution).

Drying and Calcination: Dry the catalyst at 80°C overnight, followed by calcination in air at a

specified temperature (e.g., 200-400°C) for several hours.

Protocol 2: Impregnation Method for Au/γ-Al₂O₃ Catalyst[5]

This is a simpler method for loading gold onto a pre-existing support.

Support Preparation: Use commercial γ-Al₂O₃ or synthesize γ-Al₂O₃ nanorods via a

hydrothermal method.

Impregnation: Prepare an aqueous solution of HAuCl₄ of a concentration calculated to

achieve the desired gold loading (e.g., 0.5 wt%). Add the γ-Al₂O₃ support to the HAuCl₄

solution.

Drying: Allow the mixture to stand at room temperature for 24 hours to ensure diffusion of the

gold precursor into the support pores. Then, dry the sample under vacuum.
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Washing: Wash the dried product several times with distilled water and alcohol, followed by

centrifugal separation.

Calcination: Dry the catalyst and then calcine in air at the desired temperature (e.g., 300°C

or 700°C) for 4 hours.[5]

Catalytic CO Oxidation Reaction
This protocol outlines a typical setup for evaluating the catalytic activity of the prepared gold

catalysts.

Reactor Setup: Place a fixed-bed quartz microreactor in a temperature-controlled furnace.

Load a known amount of the catalyst (e.g., 100 mg) into the reactor.

Pre-treatment (optional): The catalyst may be pre-treated in a specific gas flow (e.g., air, He,

or a reducing atmosphere) at a certain temperature before the reaction to activate it.

Reaction Gas Mixture: Introduce a feed gas mixture with a defined composition (e.g., 1%

CO, 1% O₂, and balance He or N₂) into the reactor at a specific flow rate. The presence of

water vapor can also be investigated by passing the gas through a saturator.[3]

Temperature Program: Ramp the reactor temperature at a controlled rate (e.g., 2°C/min)

while continuously flowing the reaction gas mixture.

Product Analysis: Analyze the composition of the effluent gas from the reactor using an

online gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) and

appropriate columns to separate CO, O₂, and CO₂.

Data Analysis: Calculate the CO conversion at each temperature point using the following

formula: CO Conversion (%) = ([CO]in - [CO]out) / [CO]in * 100
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Experimental Workflow
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Caption: Experimental workflow for catalyst synthesis and CO oxidation testing.

Proposed Reaction Mechanism
A simplified representation of a proposed mechanism for CO oxidation on a supported gold

catalyst, highlighting the role of the gold-support interface.
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Caption: Proposed mechanism for CO oxidation at the Au-support interface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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